4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride
Overview
Description
“4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride” is a chemical compound with the CAS number 1220036-54-3. It is offered by several suppliers for research purposes .
Molecular Structure Analysis
The molecular formula of “4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride” is C13H20ClNO2 . The InChI code is 1S/C13H19NO.ClH/c1-15-13-4-2-3-12(10-13)9-11-5-7-14-8-6-11;/h2-4,10-11,14H,5-9H2,1H3;1H . This information can be used to generate a 3D structure of the molecule.Physical And Chemical Properties Analysis
The physical form of “4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride” is solid . It is stored in a sealed container at room temperature . .Scientific Research Applications
Chemical Structure and Synthesis
4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride is related to a class of compounds that have been extensively studied for their potential in various pharmacological applications. A similar compound, 1‘-organylspiro[indane-1,4‘-piperidine] derivatives, known for high-affinity, selective σ ligands, has been synthesized and studied for its structure and pharmacological properties. These compounds, including their sila-analogues where the carbon spirocenter is replaced by a silicon atom, were synthesized and analyzed for their receptor affinities across central nervous system receptors, highlighting their potential in neuroscience research (Tacke et al., 2003).
Pharmacological Properties
Further research into structurally similar compounds, such as 4-(3-Chloro-4-methoxybenzyl)aminophthalazines, has shown inhibitory activity toward phosphodiesterase 5 (PDE5), along with vasorelaxant activity in isolated porcine coronary arteries. These findings suggest potential applications in cardiovascular disease treatment and provide a foundation for the development of novel therapeutic agents (Watanabe et al., 2000).
Structural and Molecular Analysis
The crystal and molecular structure of related compounds, such as 4-carboxypiperidinium chloride (4-piperidinecarboxylic acid hydrochloride), have been characterized by single-crystal X-ray diffraction and computational methods. These studies provide insight into the conformational dynamics and intermolecular interactions of such compounds, which are crucial for understanding their biological activity and for designing drugs with improved efficacy and specificity (Szafran et al., 2007).
Safety and Hazards
properties
IUPAC Name |
4-[(3-methoxyphenyl)methoxy]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2.ClH/c1-15-13-4-2-3-11(9-13)10-16-12-5-7-14-8-6-12;/h2-4,9,12,14H,5-8,10H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOAREZJZMIAPPK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)COC2CCNCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride | |
CAS RN |
1220036-54-3 | |
Record name | Piperidine, 4-[(3-methoxyphenyl)methoxy]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1220036-54-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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